Cas no 1803760-46-4 (Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1803760-46-4
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4950851
• Update Time: 2025-05-20

Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-17-12(15)6-4-9-3-5-11(13(16)18-2)10(7-9)8-14/h3,5,7H,4,6,8H2,1-2H3
• InChI Key： LENNDTIFVSEGAA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OC)C=CC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate

Recent Advances in the Application of Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate (CAS: 1803760-46-4) in Chemical Biology and Pharmaceutical Research

Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate (CAS: 1803760-46-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and methoxycarbonyl functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel drug candidates, particularly in the areas of oncology, inflammation, and infectious diseases.

One of the most notable applications of Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate is its role in the synthesis of small-molecule inhibitors targeting specific enzymes and signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent inhibitors of protein kinases involved in cancer progression. The bromomethyl group in the compound facilitates efficient alkylation reactions, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity.

In addition to its role in drug discovery, Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate has been employed in chemical biology as a tool for protein labeling and modification. Researchers have utilized its reactive bromomethyl group to create covalent probes for studying protein-protein interactions and post-translational modifications. A recent study in ACS Chemical Biology highlighted its application in the development of activity-based probes for detecting enzyme activity in live cells, providing valuable insights into cellular processes.

The synthetic versatility of Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate has also been leveraged in the design of prodrugs and drug delivery systems. Its methoxycarbonyl group can be hydrolyzed under physiological conditions, releasing active drug molecules in a controlled manner. This property has been exploited in the development of targeted therapies, where the compound serves as a linker between drug molecules and targeting moieties. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the successful use of this strategy in enhancing the bioavailability and tissue specificity of anticancer agents.

Despite its promising applications, challenges remain in the optimization of Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate-based compounds. Issues such as stability, solubility, and off-target effects need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of optimized derivatives with improved pharmacological properties.

In conclusion, Methyl 2-(bromomethyl)-4-(3-methoxy-3-oxopropyl)benzoate (CAS: 1803760-46-4) represents a valuable chemical scaffold with diverse applications in chemical biology and pharmaceutical research. Its unique structural features enable the development of novel therapeutic agents and research tools, contributing to advancements in drug discovery and biological understanding. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.